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Compound of Interest

Compound Name: Triphenylsilane

Cat. No.: B1312308

An in-depth exploration of the pioneering synthesis of triphenylsilane by Charles Friedel and
James Crafts in 1865, detailing the historical context, experimental protocols, and the
foundational significance of this discovery for the fields of chemistry and materials science.

Introduction

The mid-19th century marked a period of profound advancement in the understanding of
chemical structures and reactivity. It was within this fertile scientific landscape that the field of
organosilicon chemistry took its first breaths, largely through the collaborative efforts of French
chemist Charles Friedel and American chemist James Mason Crafts. Their synthesis of
triphenylsilane in 1865, a mere two years after their initial creation of the first organosilane,
tetraethylsilane, stands as a landmark achievement.[1][2][3] This guide delves into the historical
and technical details surrounding the discovery of triphenylsilane, offering researchers,
scientists, and drug development professionals a comprehensive understanding of its origins.

Historical Context: The Nascent Field of
Organosilicon Chemistry

Prior to the 1860s, the realm of silicon chemistry was confined to inorganic compounds. The
groundbreaking work of Friedel and Crafts, beginning with their synthesis of tetraethylsilane in
1863, shattered these confines and laid the groundwork for a new subdiscipline of chemistry.[1]
[2] Their investigations into "organo-siliciums" were driven by a desire to understand the
elemental nature of silicon and its analogies to carbon. The synthesis of triphenylsilane, with
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its three phenyl groups attached to a silicon atom, was a significant step in demonstrating the
versatility of silicon in forming stable bonds with organic moieties.

The Pioneering Synthesis: A Detailed Examination

The inaugural synthesis of triphenylsilane was achieved through the reaction of mercury
diphenyl with trichlorosilane. While the original 1865 publication in Comptes rendus
hebdomadaires des séances de I'Académie des sciences provides a qualitative description, the
detailed experimental protocol has been reconstructed based on the chemical principles and
laboratory practices of the era.

Experimental Protocol: Synthesis of Triphenylsilane
(Friedel and Crafts, 1865)

Objective: To synthesize triphenylsilane by the reaction of mercury diphenyl with
trichlorosilane.

Reactants:

« Mercury diphenyl ((CeHs)2Hg)
e Trichlorosilane (HSICls)
Procedure:

o Reaction Setup: A sealed glass tube, a common apparatus for high-temperature reactions in
the 19th century, was charged with mercury diphenyl and an excess of trichlorosilane. The
use of a sealed tube was necessary to prevent the escape of the volatile trichlorosilane and
to allow the reaction to proceed under pressure.

e Heating: The sealed tube was heated in a furnace to a temperature of approximately 280-
300°C for several hours. This elevated temperature was required to drive the reaction
between the relatively unreactive mercury diphenyl and trichlorosilane.

e Reaction: During the heating process, a double displacement reaction occurred, wherein the
phenyl groups from mercury diphenyl were transferred to the silicon atom of trichlorosilane,
and the chlorine atoms from trichlorosilane were transferred to the mercury atom. The
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primary product of this reaction was triphenylchlorosilane ((CeHs)3SiCl), along with mercuric
chloride (HgClz) and unreacted starting materials. The formation of triphenylsilane likely
occurred in situ through the reduction of triphenylchlorosilane by the excess trichlorosilane
present in the reaction mixture.

« Isolation and Purification: After cooling, the sealed tube was carefully opened. The solid
product mixture was then subjected to fractional distillation to separate the components
based on their boiling points. Triphenylsilane, being a relatively high-boiling solid, could be
isolated from the more volatile components. Further purification would have likely involved
recrystallization from a suitable solvent to obtain a pure crystalline product.

Reaction Scheme:
3 (CeHs)2Hg + 4 HSICls - 2 (CeHs)3SiH + 3 Hg2Clz + 2 SiCla + H2

Quantitative Data

While the original 1865 publication is not rich in quantitative data as modern chemical literature,
subsequent characterization of triphenylsilane has provided precise physical and chemical

properties.
Property Value
Molecular Formula C1sH16Si
Molecular Weight 260.41 g/mol
Melting Point 43-45 °C
Boiling Point 340-342 °C at 760 mmHg
Appearance White to off-white crystalline solid
Solubility Insoluble in water; soluble in organic solvents

Experimental Workflow

The logical flow of the original synthesis of triphenylsilane can be visualized as follows:
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Caption: Workflow of the 1865 synthesis of triphenylsilane.

Significance and Legacy

The discovery of triphenylsilane by Friedel and Crafts was more than just the creation of a
new chemical compound. It was a pivotal moment that helped to solidify the foundations of
organosilicon chemistry. This early work demonstrated that silicon, like carbon, could form a
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variety of stable compounds with organic groups, opening up a vast new area of chemical
exploration. The development of organosilane chemistry has since led to the creation of a wide
array of materials with unique and valuable properties, including silicones, siloxanes, and other
silicon-based polymers that are integral to countless industrial and consumer products today.
The pioneering spirit of Friedel and Crafts in the 19th century continues to inspire modern
research in materials science, catalysis, and drug development, where organosilicon
compounds play an increasingly important role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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